N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H17NO2S/c18-15(14-7-4-10-20-14)17-11-16(19,13-8-9-13)12-5-2-1-3-6-12/h1-7,10,13,19H,8-9,11H2,(H,17,18)
• InChI Key: KAKKFUAUQOSCQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=CC=CS2)(C3=CC=CC=C3)O
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

Chemical Reactions Analysis

While specific chemical reactions involving “N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-carboxamide” are not detailed in the literature, thiophene derivatives are known to participate in a variety of chemical reactions.

Scientific Research Applications

Transformations under Camps Cyclization Conditions

Research by Mochalov et al. (2016) explored transformations of N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides under Camps cyclization conditions. This study highlighted the high yields of 2-aryl-, 2-hetaryl-, and 2-cyclopropylquinolin-4(1H)-ones from these substrates, providing a pathway for synthesizing complex quinolinone derivatives from thiophene-2-carboxamide analogs (Mochalov, S. S., Fedotov, A. N., Trofimova, E., & Zefirov, N. S., 2016).

Larvicidal Properties of Cyclopropylcarboxamides

Taylor et al. (1998) synthesized and evaluated the larvicidal properties of cyclopropylcarboxamide derivatives against mosquito larvae (Aedes aegypti). This study included derivatives with N-(substituted)phenyl and N-(substituted)phenylethyl groups, synthesized from permethrin acid, showcasing the potential of such compounds in pest control (Taylor, W., Hall, T., & Vedres, D., 1998).

Dearomatising Rearrangements of Lithiated Thiophenecarboxamides

Clayden et al. (2004) reported on the dearomatising cyclisation of thiophene-3-carboxamides, leading to pyrrolinones and azepinones. This work demonstrates the utility of thiophene-2-carboxamide derivatives in synthesizing cyclic compounds with potential biological activities (Clayden, J., Turnbull, R., Helliwell, M., & Pinto, I., 2004).

Antimycobacterial Activity of N-Alkoxyphenylhydroxynaphthalenecarboxamides

Goněc et al. (2016) prepared and tested N-(alkoxyphenyl)-hydroxynaphthalene-carboxamides for their antimycobacterial activity. This research underscores the importance of structural modifications in thiophene-2-carboxamide analogs for enhancing antimicrobial efficacy, with some compounds showing activity comparable or superior to rifampicin (Goněc, T., Pospíšilová, Š., Kauerová, T., Kos, J., Doháňošová, J., Oravec, M., Kollar, P., Coffey, A., Liptaj, T., Čížek, A., & Jampílek, J., 2016).

Synthesis and Anticancer Activity

Gulipalli et al. (2019) focused on the synthesis and in vitro cytotoxic activity of thiophene-2-carboxamide derivatives. Their work highlights the potential of these compounds in cancer therapy, with certain derivatives showing significant inhibitory activity against various cancer cell lines (Gulipalli, K. C., Ravula, P., Bodige, S., Endoori, S., Cherukumalli, P. K. R., Chandra, J. N. S., & Seelam, N., 2019).